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Compound of Interest

Compound Name: Thymolphthalein

Cat. No.: B086794 Get Quote

Thymolphthalein: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

key applications of thymolphthalein. It is intended to serve as a valuable resource for

professionals in research, scientific, and drug development fields.

Chemical Structure and Identification
Thymolphthalein, a phthalein dye, is chemically known as 3,3-bis[4-hydroxy-2-methyl-5-

(propan-2-yl)phenyl]-2-benzofuran-1(3H)-one.[1] Its structure is characterized by a central

lactone ring derived from phthalic anhydride, substituted with two thymol moieties.

Chemical Formula: C₂₈H₃₀O₄[2]

IUPAC Name: 3,3-bis[4-hydroxy-2-methyl-5-(propan-2-yl)phenyl]-2-benzofuran-1(3H)-one[1]

CAS Number: 125-20-2[3]

Synonyms: 5',5''-Diisopropyl-2',2''-dimethylphenolphthalein[3]

Physicochemical Properties
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Thymolphthalein is a white to off-white solid at room temperature. A summary of its key

quantitative properties is presented in the table below.

Property Value Reference

Molecular Weight 430.54 g/mol

Melting Point 251-253 °C (decomposes)

Boiling Point 504.79 °C (rough estimate)

Solubility
Insoluble in water; Soluble in

ethanol and acetone

pKa 9.70, 10.0 (at 25°C)

Molar Extinction Coefficient

(λmax)

38,000 M⁻¹cm⁻¹ at 595 nm (in

alkaline solution)

Visual pH Transition Range
pH 9.3 (colorless) to 10.5

(blue)

Experimental Protocols
Synthesis of Thymolphthalein
Thymolphthalein is synthesized via a Friedel-Crafts acylation reaction between thymol and

phthalic anhydride in the presence of a dehydrating acid catalyst, such as concentrated sulfuric

acid.

Materials:

Thymol

Phthalic anhydride

Concentrated sulfuric acid (98%)

Procedure:
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Thoroughly grind thymol and phthalic anhydride together in a mortar and pestle to create a

fine, homogeneous powder.

Transfer the mixture to a round-bottom flask.

Carefully add a few drops of concentrated sulfuric acid to the flask. An immediate color

change to green or magenta may be observed.

Heat the flask in a boiling water bath for approximately one hour. The mixture will turn into a

solid magenta chunk.

After cooling, break up the solid mass and add distilled water.

Boil the mixture to remove unreacted thymol, which can be detected by its characteristic

odor.

Filter the hot solution to separate the crude thymolphthalein.

Wash the product with hot distilled water to remove any remaining phthalic acid.

The purified thymolphthalein can be dried for use.

Thymol

Reaction MixturePhthalic Anhydride

Conc. H₂SO₄ (catalyst)

Heat (Boiling Water Bath) Crude Thymolphthalein Purification (Washing & Filtration) Pure Thymolphthalein
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Synthesis of Thymolphthalein Workflow
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Preparation of Thymolphthalein Indicator Solution (0.1%
w/v)
Materials:

Thymolphthalein powder (0.1 g)

Ethanol (95%)

Distilled water

Procedure:

Accurately weigh 0.1 g of thymolphthalein powder.

Dissolve the powder in 50 mL of 95% ethanol in a 100 mL volumetric flask.

Once fully dissolved, dilute the solution to the 100 mL mark with distilled water.

Mix the solution thoroughly.

Start Weigh 0.1g Thymolphthalein Dissolve in 50mL 95% Ethanol Dilute to 100mL with Distilled Water Mix Thoroughly 0.1% Indicator Solution

Click to download full resolution via product page

Preparation of Thymolphthalein Indicator Solution

Acid-Base Titration: Standardization of NaOH with KHP
This protocol details the standardization of a sodium hydroxide (NaOH) solution using

potassium hydrogen phthalate (KHP) as the primary standard and thymolphthalein as the

indicator.

Materials:

Approximately 0.1 M Sodium Hydroxide (NaOH) solution
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Potassium Hydrogen Phthalate (KHP), dried

Thymolphthalein indicator solution (0.1%)

Buret, pipettes, Erlenmeyer flasks, analytical balance

Procedure:

Preparation of KHP solution: Accurately weigh approximately 0.4 g of dried KHP and record

the exact mass. Dissolve it in about 50 mL of deionized water in a 250 mL Erlenmeyer flask.

Indicator addition: Add 2-3 drops of thymolphthalein indicator solution to the KHP solution.

The solution should be colorless.

Buret preparation: Rinse a clean buret with a small amount of the NaOH solution and then fill

it, ensuring no air bubbles are in the tip. Record the initial buret reading.

Titration: Slowly add the NaOH solution from the buret to the KHP solution while constantly

swirling the flask.

Endpoint determination: The endpoint is reached when the first faint but persistent blue color

appears. Record the final buret reading.

Calculations: Calculate the molarity of the NaOH solution using the mass of KHP, the volume

of NaOH used, and the stoichiometry of the reaction (1:1 molar ratio).

Repeat the titration at least two more times for accuracy.
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Acid-Base Titration Workflow
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"Disappearing Ink" Formulation
The color-changing property of thymolphthalein in response to pH changes is utilized in the

formulation of "disappearing ink." The blue, alkaline form of the indicator becomes colorless as

it reacts with atmospheric carbon dioxide, which forms carbonic acid and lowers the pH.

Materials:

Thymolphthalein indicator solution

Ethanol

Sodium Hydroxide (NaOH) solution (e.g., 0.1 M)

Procedure:

Place approximately 10 cm³ of ethanol in a beaker.

Add a few drops of thymolphthalein indicator solution.

Add the NaOH solution dropwise until a deep blue color is obtained.

The "ink" is now ready. When applied to a surface, the blue color will fade as the NaOH

reacts with atmospheric CO₂.
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Chemical Principle of Disappearing Ink

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086794#thymolphthalein-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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